Cas no 922978-05-0 (2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product name: 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 922978-05-0
• MF: C₁₈H₁₆Cl₂N₂O₂
• MW: 363.237842559814
• CID: 5505634

2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide
• 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C18H16Cl2N2O2/c19-12-4-9-16(20)15(11-12)18(24)21-13-5-7-14(8-6-13)22-10-2-1-3-17(22)23/h4-9,11H,1-3,10H2,(H,21,24)
• InChI Key： OYUMNMDRCSJXRY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2=O)C=C1)(=O)C1=CC(Cl)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide

Comprehensive Overview of 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 922978-05-0)

2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 922978-05-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in scientific literature due to its unique structural features, combines a benzamide core with a piperidinone moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with current trends in precision medicine and targeted therapies.

The molecular structure of 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide includes two chlorine atoms at the 2 and 5 positions of the benzene ring, enhancing its reactivity and interaction with various biological targets. The presence of the 2-oxopiperidin-1-yl group contributes to its ability to modulate enzyme activity, a property that is highly sought after in the development of kinase inhibitors and other therapeutic agents. This compound's versatility makes it a valuable tool in medicinal chemistry, especially in the context of structure-activity relationship (SAR) studies.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative disease studies. 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide has been explored for its potential to inhibit specific proteins involved in cell proliferation and inflammation. This aligns with the growing focus on personalized medicine, where compounds like this are tailored to individual patient profiles. The compound's mechanism of action is often compared to other benzamide derivatives, which are known for their efficacy in modulating protein-protein interactions.

From a synthetic chemistry perspective, 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide is synthesized through multi-step organic reactions, including amide coupling and cyclization processes. The purity and yield of this compound are critical for its application in high-throughput screening (HTS) assays, which are widely used in drug discovery pipelines. Researchers frequently search for CAS 922978-05-0 to access detailed synthetic protocols and analytical data, underscoring its importance in academic and industrial laboratories.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are key factors in its bioavailability and pharmacokinetic profile. These attributes are often optimized during lead optimization phases in drug development. Given the rising interest in computational chemistry and AI-driven drug design, 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide serves as a model compound for in silico studies aimed at predicting binding affinities and off-target effects.

Market trends indicate a steady increase in the procurement of 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide by pharmaceutical companies and research institutions. Its role in kinase inhibitor development and signal transduction research has made it a staple in chemical libraries. Suppliers often highlight its availability in various quantities, catering to both small-scale academic projects and large-scale industrial applications. The compound's CAS number 922978-05-0 is frequently used in procurement databases to ensure accurate identification and sourcing.

In conclusion, 2,5-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 922978-05-0) represents a critical building block in modern medicinal chemistry. Its unique structural features and potential therapeutic applications make it a focal point in ongoing research efforts. As the scientific community continues to explore novel drug targets and therapeutic strategies, this compound is poised to play a pivotal role in shaping the future of biomedical innovation.